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Compound of Interest

Compound Name: 4-Pyridin-3-ylaniline

Cat. No.: B1331142 Get Quote

Essential Safety and Handling Guide for 4-
Pyridin-3-ylaniline
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of 4-Pyridin-3-ylaniline. The following procedures are designed to ensure the safety

of laboratory personnel and to minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Pyridin-3-ylaniline is classified with several hazards that necessitate stringent safety

protocols. The Globally Harmonized System (GHS) classifications for this compound are

summarized below.[1] Personnel must be equipped with the appropriate Personal Protective

Equipment (PPE) at all times when handling this chemical.

GHS Hazard Classification
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1]

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation[1]

Recommended Personal Protective Equipment (PPE)
Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards.

Skin Protection

Wear chemical-resistant gloves (e.g., Butyl

rubber, Nitrile rubber) inspected prior to use.

Wear a lab coat or other impervious protective

clothing.[2]

Respiratory Protection

If engineering controls are not sufficient to

maintain airborne concentrations below

exposure limits, use a full-face respirator with an

appropriate cartridge.

Hand Protection

Handle with gloves that have been inspected

prior to use. Wash and dry hands after handling.

[2]

Safe Handling and Storage Procedures
Proper handling and storage are paramount to prevent accidental exposure and maintain the

integrity of the compound.
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Operational Plan: Step-by-Step Handling Protocol
Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.

Ventilation: Always handle 4-Pyridin-3-ylaniline in a well-ventilated area, preferably within a

certified laboratory chemical fume hood.[2]

Avoiding Contamination: Avoid contact with skin, eyes, and clothing.[2] Avoid formation of

dust and aerosols.[2]

Weighing and Transfer: When weighing or transferring the solid, use non-sparking tools to

prevent ignition sources.[2]

Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly

after handling.

Storage Plan
Condition Requirement

Container Store in a tightly closed container.[2]

Environment Keep in a dry, cool, and well-ventilated place.[2]

Incompatibilities
Store away from incompatible materials such as

strong oxidizing agents.[2]

Labeling
Ensure containers are clearly labeled with the

chemical name and associated hazards.

Emergency and Disposal Procedures
Immediate and appropriate response to spills, exposures, and waste disposal is critical.

Emergency Response
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Situation Procedure

Skin Contact

Immediately remove contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor.[2]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Consult a doctor.

[2]

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor

immediately.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a doctor or Poison

Control Center immediately.[2]

Spill

Evacuate personnel to a safe area. Wear

appropriate PPE. Absorb with an inert dry

material and place in a suitable, closed

container for disposal.[2]

Disposal Plan
Waste material should be considered hazardous. Dispose of in accordance with local, state,

and federal regulations.

Waste Collection: Collect waste 4-Pyridin-3-ylaniline and any contaminated materials in a

sealed, labeled, and compatible container.

Disposal Method: The material can be disposed of by a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[2]

Container Disposal: Empty containers can be triply rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to make it unusable for
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other purposes and then dispose of it in a sanitary landfill.[2]

Visual Workflow for Safe Handling

Start: Prepare for Handling Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat) Step 2: Handle in Fume Hood

Step 3: Store Properly
(Cool, Dry, Ventilated)After Use

Emergency: Spill ResponseIf Spill Occurs

End: Decontaminate & Doff PPE
After Task Completion

Step 4: Dispose of Waste
(Hazardous Waste Stream)

When Expired or No Longer Needed

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Pyridin-3-ylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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